Cas no 862814-14-0 (ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate)

• Product Name: ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate
• CAS No: 862814-14-0
• MF: C₁₉H₂₃N₃O₄
• MW: 357.403624773026
• CID: 6214581
• PubChem ID: 7087188
• Update Time: 2025-06-28

ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate
• F0675-0509
• ethyl 4-[2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate
• AKOS024594940
• 862814-14-0
• ethyl 4-(2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetyl)piperazine-1-carboxylate
• ethyl 4-[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]piperazine-1-carboxylate

• Inchi： 1S/C19H23N3O4/c1-4-26-19(25)22-11-9-21(10-12-22)18(24)17(23)16-13(2)20(3)15-8-6-5-7-14(15)16/h5-8H,4,9-12H2,1-3H3
• InChI Key： OZZGPXKVDLJTGD-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCN(C(C(C2=C(C)N(C)C3C=CC=CC2=3)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 357.16885622g/mol
• Monoisotopic Mass: 357.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate

Recent Advances in the Study of Ethyl 4-2-(1,2-Dimethyl-1H-Indol-3-yl)-2-Oxoacetylpiperazine-1-Carboxylate (CAS: 862814-14-0)

The compound ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate (CAS: 862814-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an indole core linked to a piperazine carboxylate moiety, exhibits unique structural properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, pharmacological activities, and potential mechanisms of action, particularly in the context of cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate, highlighting its efficient production via a multi-step reaction involving indole alkylation, oxoacetylation, and piperazine conjugation. The researchers emphasized the compound's high yield and purity, which are critical for subsequent pharmacological evaluations. Structural characterization using NMR and mass spectrometry confirmed the compound's identity and stability under various conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate exhibits potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively targets the PI3K/AKT/mTOR signaling axis, leading to apoptosis in several cancer cell lines, including breast and lung adenocarcinoma. These findings suggest its potential as a targeted therapy for malignancies with dysregulated PI3K signaling.

Further investigations into the compound's pharmacokinetic properties revealed moderate oral bioavailability and favorable tissue distribution in rodent models. However, challenges such as metabolic stability and potential drug-drug interactions remain to be addressed. Researchers are currently exploring structural modifications to enhance its metabolic profile while retaining its therapeutic efficacy.

Beyond oncology, ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate has shown promise in modulating inflammatory responses. A recent preprint on bioRxiv highlighted its ability to suppress pro-inflammatory cytokines like TNF-α and IL-6 in macrophage models, suggesting potential applications in autoimmune diseases. These findings are supported by molecular docking studies, which indicate strong binding affinity to key inflammatory mediators.

In conclusion, ethyl 4-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetylpiperazine-1-carboxylate represents a versatile scaffold with dual therapeutic potential in oncology and immunology. Ongoing research aims to optimize its drug-like properties and validate its efficacy in preclinical models. The compound's unique structural features and promising biological activities position it as a compelling subject for future drug discovery efforts in the chemical biology and pharmaceutical industries.